Cas no 300674-04-8 (ethyl 5-(carbamoylmethoxy)-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-(carbamoylmethoxy)-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 300674-04-8
• MF: C₁₄H₁₅NO₅
• MW: 277.272604227066
• CID: 5554128
• Update Time: 2025-10-29

ethyl 5-(carbamoylmethoxy)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-amino-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
• ethyl 5-(carbamoylmethoxy)-2-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C14H15NO5/c1-3-18-14(17)13-8(2)20-11-5-4-9(6-10(11)13)19-7-12(15)16/h4-6H,3,7H2,1-2H3,(H2,15,16)
• InChI Key： VXYIKAFMGVOZCI-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC(N)=O)C=C2C(C(OCC)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on ethyl 5-(carbamoylmethoxy)-2-methyl-1-benzofuran-3-carboxylate

Ethyl 5-(Carbamoylmethoxy)-2-Methyl-1-Benzofuran-3-Carboxylate: A Comprehensive Overview

Ethyl 5-(carbamoylmethoxy)-2-methyl-1-benzofuran-3-carboxylate, with CAS No 300674-04-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofurans, which are known for their diverse biological activities and applications in drug discovery. The structure of ethyl 5-(carbamoylmethoxy)-2-methyl-1-benzofuran-3-carboxylate is characterized by a benzofuran ring system with substituents at positions 2, 3, and 5. The presence of a carbamoylmethoxy group at position 5 and a methyl group at position 2 adds complexity to its structure, making it a promising candidate for various biochemical studies.

Recent studies have highlighted the potential of ethyl 5-(carbamoylmethoxy)-2-methyl-1-benzofuran-3-carboxylate in the development of novel therapeutic agents. Researchers have explored its role as a modulator of cellular signaling pathways, particularly in the context of inflammatory diseases and cancer. The compound's ability to interact with key enzymes and receptors has been extensively investigated, with findings suggesting potential anti-inflammatory and anti-proliferative effects.

The synthesis of ethyl 5-(carbamoylmethoxy)-2-methyl-1-benzofuran-3-carboxylate involves a multi-step process that combines principles from both organic synthesis and medicinal chemistry. The starting materials for this synthesis include aromatic aldehydes and ketones, which undergo various transformations to yield the final product. The optimization of reaction conditions has been a focus of recent research, with efforts aimed at improving yield and purity while minimizing environmental impact.

One of the most notable applications of ethyl 5-(carbamoylmethoxy)-2-methyl-1-benzofuran-3-carboxylate is in the field of drug delivery systems. Its unique chemical structure allows for the development of targeted drug delivery vehicles, which can enhance the efficacy of therapeutic agents while reducing side effects. Studies have demonstrated that this compound can serve as a carrier for hydrophobic drugs, improving their solubility and bioavailability.

In addition to its pharmacological applications, ethyl 5-(carbamoylmethoxy)-2-methyl-1-benzofuran-3-carboxylate has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a component in advanced materials such as sensors and catalysts. Recent research has focused on its potential use in developing eco-friendly materials that can degrade under specific environmental conditions.

The biological activity of ethyl 5-(carbamoylmethoxy)-2-methyl-1-benzofuran-3-carboxylate is influenced by its structural features, particularly the substituents on the benzofuran ring. The carbamoylmethoxy group at position 5 contributes to hydrogen bonding capabilities, enhancing its solubility in polar solvents. This property is crucial for its activity in biological systems, where solubility often determines bioavailability and efficacy.

Recent advancements in computational chemistry have provided new insights into the molecular interactions of ethyl 5-(carbamoylmethoxy)-2-methyl-1-benzofuran-3-carboxylate. Molecular docking studies have revealed potential binding modes with key proteins involved in disease pathways, suggesting new avenues for therapeutic intervention. These findings underscore the importance of continued research into this compound's properties and applications.

In conclusion, ethyl 5-(carbamoylmethoxy)-2-methyl-1-benzofuran-3-carboxylate represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advances in synthesis and application techniques, positions it as a valuable tool in drug discovery, material science, and beyond. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to make significant contributions to various fields.